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Compound of Interest |

Compound Name: Disperse orange 118
CAS No.: 158571-45-0
Cat. No.: B1176455
. J

Part 1: Core Directive & Technical Context
The Analytical Challenge: Identity and Ambiguity

Disperse Orange 118 (DO118) represents a unique challenge in analytical chemistry due to
nomenclature inconsistencies in global chemical inventories. While often flagged in restricted
substance lists (RSL) like Oeko-Tex Standard 100, it is frequently cross-referenced or
chemically synonymous with Disperse Orange 37 (CAS 13301-61-6 / 12223-33-5) or Disperse
Orange 76.[1][2]

Critical Technical Note: A specific CAS number, 158571-45-0, is often associated with Disperse
Orange 118 in commercial databases.[1][2][3][4] HoweVer, regulatory bodies (ECHA, EPA
CompTox) have noted instances where this CAS is linked to "Direct Orange 118" or shares
structural identity with the Disperse Orange 37 family.[1]

Therefore, this protocol is designed as a universal quantification framework for this azo dye
class.[1] It prioritizes LC-MS/MS for absolute structural confirmation, mitigating the risk of false
positives common in HPLC-DAD methods due to spectral overlap with other azo dyes.[1][2]

Regulatory Significance[1][5][6][7]

o Oeko-Tex Standard 100: Listed as a banned disperse dye with allergenic potential.[1][2]
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 REACH Regulation (EC 1907/2006): Restricted due to the potential release of aromatic
amines upon reductive cleavage.[5]

e DIN 54231 /1S0O 16373: The governing standards for extraction and detection.

Part 2: Experimental Protocol (Self-Validating
System)
Reagents and Chemicals[1][2]

o Reference Standard: Disperse Orange 118 (or Disperse Orange 37, verify CAS 158571-45-
0 or 13301-61-6).[1][2] Purity > 95%.

¢ Solvents: LC-MS Grade Methanol (MeOH), Acetonitrile (ACN), Water.[1][2]
o Additives: Ammonium Acetate (buffer), Formic Acid (ionization enhancer).[1][2]

o Extraction Solvent: Methanol (Standard DIN 54231 protocol).[6][7]

Sample Preparation Workflow

The extraction efficiency of disperse dyes from polyester matrices is temperature-dependent.[1]
[2] We utilize an ultrasonic extraction method validated against DIN 54231.

Step-by-Step Protocol:

Cutting: Cut the textile sample into 5 x 5 mm pieces.

Weighing: Accurately weigh 0.5 g (x 0.01 g) into a pressure-resistant glass vial.

Extraction: Add 10 mL of Methanol.

Ultrasonication: Place in an ultrasonic bath at 70°C for 30 minutes.

o Expert Insight: 70°C is critical. Lower temperatures (<50°C) result in <80% recovery for
high-molecular-weight disperse dyes.[1][2]

Cooling: Allow to cool to room temperature (25°C).
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« Filtration: Filter through a 0.2 um PTFE membrane syringe filter into an amber HPLC vial.

o Why PTFE? Nylon filters can bind azo dyes, causing signal loss.[1]

Instrumental Analysis: LC-MS/MS

This method uses a Triple Quadrupole Mass Spectrometer (QqQ) operating in Multiple

Reaction Monitoring (MRM) mode for maximum sensitivity and selectivity.[1][2]

Chromatographic Conditions:

[1]

Mobile Phase B: Acetonitrile.

Flow Rate: 0.3 mL/min.

Injection Volume: 2-5 pL.

Column Temp: 40°C.

Gradient Profile:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus C18, 100 x 2.1 mm, 1.8 um).

Mobile Phase A: 5 mM Ammonium Acetate in Water (pH ~6.5).

Time (min) % Mobile Phase B Event

0.00 10 Initial Hold
1.00 10 Start Gradient
8.00 95 Elution of Dyes
10.00 95 Wash

10.10 10 Re-equilibration

| 13.00 | 10 | End Run |[1][2]
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Mass Spectrometry Parameters (MRM):

« lonization: ESI Positive Mode (Disperse dyes protonate well).
e Source Temp: 350°C.

o Capillary Voltage: 3.5 kV.

*Note: Transition values below are based on the structural analogue Disperse Orange 37 (MW
392.2), often the target for "Orange 118" analysis.[1] You must run a precursor scan on your
specific standard to confirm.

e Precursor lon:m/z 392.1 [M+H]+[2]
e Quantifier lon:m/z 235.1 (Loss of nitrophenyl group)[2]

o Qualifier lon:m/z 105.1

Part 3: Visualization & Logic
Analytical Workflow Diagram

The following diagram illustrates the decision logic for confirming the identity of Disperse
Orange 118, accounting for the CAS ambiguity.

> Quantify as
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> Unknown Isomer

Oelnz (Run Product Scan)
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(Confirm m/z)

LC-MS/MS Analysis
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Click to download full resolution via product page

Caption: Analytical decision tree for Disperse Orange 118 quantification, incorporating mass
confirmation.

Part 4: Expert Commentary & Troubleshooting
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Causality in Method Design

o Why Ammonium Acetate? Disperse dyes are non-ionic but contain polar functional groups
(nitro, amino).[1] Ammonium acetate provides sufficient ionic strength to prevent peak tailing
on C18 columns without suppressing the ESI signal, which can happen with phosphate
buffers.[1]

o Matrix Effects: Textile extracts often contain oligomers (cyclic trimers) from the polyester
fiber. These elute late in the run. The 95% B wash step (8-10 min) is mandatory to prevent
"ghost peaks" in subsequent injections.[1][2]

Self-Validation Steps

 Internal Standard: Use Disperse Blue 3-d3 or a similar deuterated azo dye as an internal
standard added prior to extraction.[1][2] This corrects for solvent evaporation during the 70°C
heating step.

 Linearity Check: The calibration curve (10 - 1000 ng/mL) must have Rz > 0.995.

» Recovery Spike: Spike a blank polyester sample with 100 pg/kg of standard. Recovery must
be 70-120% (per DIN 54231).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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